![molecular formula C23H20FN5O4S B2421923 N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide CAS No. 872608-77-0](/img/structure/B2421923.png)
N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H20FN5O4S and its molecular weight is 481.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activity
A key area of research for derivatives of N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is in the development of antibacterial and antifungal agents. Several studies have synthesized and characterized similar compounds, revealing their potential in targeting various pathogenic microorganisms. These derivatives have shown promising antibacterial and antifungal activities, which can be significant in the development of new antimicrobial drugs (Akhaja & Raval, 2012); (Debnath & Ganguly, 2015).
Anti-Tubercular Activity
Another significant area of application for these compounds is in anti-tubercular therapy. Research has been conducted on similar compounds, examining their efficacy in treating tuberculosis. The results from these studies have highlighted the potential of these derivatives in developing new treatments for tuberculosis, a major global health concern (Akhaja & Raval, 2012).
Anti-Inflammatory Activity
These compounds also exhibit potential in anti-inflammatory applications. Studies have shown that certain derivatives possess significant anti-inflammatory activity, which could be beneficial in treating various inflammatory disorders. The research in this area provides insights into the development of new anti-inflammatory drugs (Robert-Piessard et al., 1997); (Sunder & Maleraju, 2013).
Anticancer Activity
Another important area of research is in anticancer therapy. Studies have synthesized and evaluated derivatives for their anticancer potential. Some of these compounds have shown promising results against various cancer cell lines, indicating their potential as anticancer agents (Jing, 2011).
properties
IUPAC Name |
N-[4-acetamido-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN5O4S/c1-13(30)25-20-19(26-21(32)15-6-8-16(24)9-7-15)22(33)28-23(27-20)34-12-18(31)29-11-10-14-4-2-3-5-17(14)29/h2-9H,10-12H2,1H3,(H,26,32)(H2,25,27,28,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDXYWYHIFBDWLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)N2CCC3=CC=CC=C32)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.